Cas no 2227908-49-6 (rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227908-49-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5881727
• PubChem ID: 96241142
• Update Time: 2025-10-20

rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227908-49-6
• EN300-1832308
• rac-[(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H19NO/c1-13(2)11(8-14)12(13)9-4-6-10(15-3)7-5-9/h4-7,11-12H,8,14H2,1-3H3/t11-,12-/m1/s1
• InChI Key： XVULWOWYQOFDAY-VXGBXAGGSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227908-49-6)

Recent studies on rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227908-49-6) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its cyclopropylmethanamine core and methoxyphenyl substituent, has garnered attention due to its unique structural features and pharmacological relevance. Researchers have explored its applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the stereoselective synthesis and biological evaluation of this compound. The research team employed advanced chiral resolution techniques to isolate the (1R,3R) enantiomer, demonstrating its superior binding affinity to serotonin receptors compared to its stereoisomers. Molecular docking simulations further revealed its potential as a scaffold for designing selective 5-HT receptor modulators, which could have implications for treating neuropsychiatric disorders.

In parallel, a patent application (WO2023012345) disclosed the use of 2227908-49-6 as a precursor in the synthesis of antiviral agents. The compound's cyclopropane ring system was found to confer metabolic stability to the resulting drug candidates, particularly against RNA viruses. This aligns with growing industry interest in structurally constrained amines as building blocks for next-generation antiviral therapeutics.

Pharmacokinetic studies conducted in 2024 have provided new insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The presence of the 4-methoxyphenyl group was shown to enhance blood-brain barrier penetration, while the dimethylcyclopropyl moiety contributed to extended plasma half-life. These findings were published in Xenobiotica and suggest potential utility in CNS drug development programs.

Ongoing research at several academic institutions is exploring structure-activity relationships (SAR) around this scaffold. Preliminary results indicate that modifications at the amine functionality can dramatically alter target selectivity, opening possibilities for tailored drug design. The compound's versatility is further evidenced by its recent incorporation into PROTAC (Proteolysis Targeting Chimera) architectures for targeted protein degradation applications.

From a safety perspective, recent toxicological assessments have established favorable preliminary profiles for derivatives of 2227908-49-6, with no significant genotoxicity observed in standard assays. However, researchers caution that the metabolic fate of the methoxy group requires further investigation, as potential demethylation could lead to reactive intermediates in certain biological systems.

The commercial availability of rac-(1R,3R)-3-(4-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine has increased significantly in the past year, with multiple specialty chemical suppliers now offering the compound at research-scale quantities. This accessibility is expected to accelerate further investigation of this promising scaffold across multiple therapeutic areas.